Cas no 904432-88-8 (1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 904432-88-8
• MF: C₂₄H₁₈FNO₃
• MW: 387.403029918671
• CID: 5494861
• PubChem ID: 20864516
• Update Time: 2025-05-21

1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• 904432-88-8
• 1-benzyl-6-fluoro-3-(4-methoxybenzoyl)quinolin-4-one
• 1-benzyl-6-fluoro-3-(4-methoxybenzoyl)quinolin-4(1H)-one
• AKOS001813280
• F3222-1879
• 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H18FNO3/c1-29-19-10-7-17(8-11-19)23(27)21-15-26(14-16-5-3-2-4-6-16)22-12-9-18(25)13-20(22)24(21)28/h2-13,15H,14H2,1H3
• InChI Key： MRWZUAKYSSDGOG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)OC)=O)=CN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 387.12707160g/mol
• Monoisotopic Mass: 387.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

Research Briefing on 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS: 904432-88-8)

1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS: 904432-88-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinolin-4-one scaffold, has been investigated for its potential biological activities and therapeutic applications. Recent studies have focused on its role as a modulator of specific protein targets, with implications for drug discovery and development.

The structural features of 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one include a benzyl group at the 1-position, a fluorine atom at the 6-position, and a 4-methoxybenzoyl moiety at the 3-position. These modifications are believed to influence the compound's binding affinity and selectivity towards biological targets. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound, highlighting its potential as a lead candidate for further optimization.

Recent research has explored the pharmacological properties of 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one, particularly its effects on enzyme inhibition and cellular signaling pathways. In vitro assays have demonstrated its activity against specific kinases and other enzymes involved in disease-related processes. These findings suggest that the compound may have applications in the treatment of conditions such as cancer, inflammatory diseases, and neurological disorders.

One of the key challenges in the development of 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one as a therapeutic agent is its pharmacokinetic profile. Studies have investigated its solubility, stability, and metabolic properties to assess its suitability for in vivo administration. Preliminary data indicate that further structural modifications may be required to improve its bioavailability and reduce potential off-target effects.

In conclusion, 1-Benzyl-6-fluoro-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in preclinical models. The compound's unique chemical structure and biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.